Cas no 83190-00-5 (Benzene, 1-(difluoromethoxy)-2-methyl-4-nitro-)

• Product Name: Benzene, 1-(difluoromethoxy)-2-methyl-4-nitro-
• CAS No: 83190-00-5
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 1807355
• PubChem ID: 13314706
• Update Time: 2025-04-24

Benzene, 1-(difluoromethoxy)-2-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(difluoromethoxy)-2-methyl-4-nitro-
• 1-(difluoromethoxy)-2-methyl-4-nitrobenzene
• 83190-00-5
• 2-Difluoromethoxy-5-nitrotoluene
• SCHEMBL1470776
• 2-(Difluoromethoxy)-5-nitrotoluene
• DTXSID00536495

• Inchi： 1S/C8H7F2NO3/c1-5-4-6(11(12)13)2-3-7(5)14-8(9)10/h2-4,8H,1H3
• InChI Key： WRRJCEDARQEEFH-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1C)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 203.03939941g/mol
• Monoisotopic Mass: 203.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55Ų

Additional information on Benzene, 1-(difluoromethoxy)-2-methyl-4-nitro-

Benzene, 1-(difluoromethoxy)-2-methyl-4-nitro-

Benzene, 1-(difluoromethoxy)-2-methyl-4-nitro- is a chemical compound with the CAS number 83190-00-5. This compound is a derivative of benzene, a fundamental aromatic hydrocarbon, with three substituents attached to its ring structure: a difluoromethoxy group at position 1, a methyl group at position 2, and a nitro group at position 4. The combination of these substituents imparts unique chemical properties to the molecule, making it of interest in various fields of research and application.

The structure of Benzene, 1-(difluoromethoxy)-2-methyl-4-nitro- is characterized by the presence of electron-withdrawing and electron-donating groups on the benzene ring. The nitro group (-NO₂) is a strong electron-withdrawing group, which can deactivate the aromatic ring and direct incoming electrophiles to specific positions during substitution reactions. The methyl group (-CH₃) is an electron-donating group, which can activate certain positions on the ring for further reactions. The difluoromethoxy group (-OCHF₂) introduces both electron-withdrawing effects due to the electronegative fluorine atoms and potential steric hindrance due to its structure.

Recent studies have explored the reactivity and applications of Benzene, 1-(difluoromethoxy)-2-methyl-4-nitro- in organic synthesis and materials science. For instance, researchers have investigated its role as an intermediate in the synthesis of more complex aromatic compounds with tailored electronic properties. The presence of the nitro group makes it a valuable precursor for the preparation of azo compounds, which are widely used in dyeing and printing industries.

In addition to its synthetic applications, this compound has been studied for its potential in pharmacology. The substitution pattern on the benzene ring suggests that it may exhibit bioactivity when incorporated into drug molecules. Recent research has focused on its ability to modulate enzyme activity or interact with biological targets, making it a candidate for further exploration in drug discovery programs.

The synthesis of Benzene, 1-(difluoromethoxy)-2-methyl-4-nitro- involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Modern synthetic methodologies have been developed to optimize this process, including the use of catalytic systems and green chemistry principles to minimize environmental impact.

In terms of physical properties, this compound is typically a crystalline solid under standard conditions. Its melting point and boiling point are influenced by the substituents on the benzene ring, with the nitro group significantly increasing the melting point due to its strong electron-withdrawing nature. Solubility studies have shown that it has limited solubility in water but is soluble in common organic solvents such as dichloromethane and acetonitrile.

The safety data for Benzene, 1-(difluoromethoxy)-2-methyl-4-nitro- indicates that it should be handled with care due to its potential hazards. Exposure to skin or inhalation may cause adverse effects; therefore, appropriate personal protective equipment (PPE) should be used during handling and storage.

In conclusion, Benzene, 1-(difluoromethoxy)-2-methyl-4-nitro- is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure makes it an interesting subject for both fundamental research and industrial applications. As scientific advancements continue to unfold, this compound is likely to find new roles in areas such as materials science, pharmacology, and organic synthesis.